6-chloro-1-methyl-3-phenyl-1H-pyrazolo[3,4-b]pyridine

• Molecular Formula: C13H10ClN3
• Molecular Weight: 243.69 g/mol
• IUPAC Name: 6-chloro-1-methyl-3-phenylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C13H10ClN3/c1-17-13-10(7-8-11(14)15-13)12(16-17)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: YAPIAFFFLXKOFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=N2)Cl)C(=N1)C3=CC=CC=C3

Description

6-chloro-1-methyl-3-phenyl-1H-pyrazolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C13H10ClN3 and its molecular weight is 243.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (2,6-dichloropyridin-3-yl)(phenyl)methanone (0.7 g, 2.776 mmol) and methyl hydrazine (0.256 g, 5.553) in methanol (7 mL) was heated at 90° C. in a sealed tube for 4 h. The reaction mixture was concentrated under reduced pressure and diethyl ether was added. The organic layer was washed with an excess of water, followed by brine and dried over Na2SO4. Concentration of the organic layer furnished the crude product as a pale yellow solid. The product was purified by column chromatography (5% EtOAc in hexane) to yield the title compound (0.455 g, 68%) as a white solid. [1H-NMR (CDCl3, 300 MHz) δ 8.26 (d, 2H), 7.91 (m, 2H), 7.56-7.39 (m, 3H), 7.18 (d, 1H), 4.18 (s, 3H); HPLC RtA=5.880 min. (97%); LCMS RtC=1.990 min; [M+H]+=244.0; Mp=94-96° C.]